3-[(4-isopropylbenzoyl)amino]-2-mercapto-5-methyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxylic acid

• IUPAC Name: 5-methyl-4-oxo-3-[(4-propan-2-ylbenzoyl)amino]-2-sulfanylidene-1H-thieno[2,3-d]pyrimidine-6-carboxylic acid
• InChI: InChI=1S/C18H17N3O4S2/c1-8(2)10-4-6-11(7-5-10)14(22)20-21-16(23)12-9(3)13(17(24)25)27-15(12)19-18(21)26/h4-8H,1-3H3,(H,19,26)(H,20,22)(H,24,25)
• InChI Key: WESDVOHPJIIVBX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC2=C1C(=O)N(C(=S)N2)NC(=O)C3=CC=C(C=C3)C(C)C)C(=O)O
• Molecular Formula: C18H17N3O4S2
• Molecular Weight: 403.5 g/mol

Description

Synthesis Analysis

The synthesis of thieno[2,3-d]pyrimidines often involves novel methods for preparing esters and amides of thieno[2,3-d]pyrimidine-6-carboxylic acids. Santilli, Kim, and Wanser (1971) described a method that includes the direct formation of ethyl 5-amino-2-methylthiothieno[2,3-d]pyrimidine-6-carboxylate from 4-chloro-2-methylthio-5-pyrimidine-carbonitrile and ethyl mercaptoacetate, showcasing the foundational chemistry that could be related to our compound of interest (Santilli, Kim, & Wanser, 1971).

Molecular Structure Analysis

The molecular structure of thieno[2,3-d]pyrimidines is often confirmed using NMR spectral data and elemental analysis. Kolisnyk et al. (2015) have synthesized novel derivatives of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxamides and confirmed their structures through 1H NMR spectral data, providing insight into the structural analysis methods that can be applied to our compound (Kolisnyk et al., 2015).

Chemical Reactions and Properties

The chemical reactivity of thieno[2,3-d]pyrimidine derivatives includes their ability to undergo various substitutions and transformations. For instance, the synthesis and study of antimicrobial activity of 3-amino-5-methyl-2-(alkylthio)-4-oxo-N-aryl-3,4-dihydrothieno[2,3-d]pyrimidine-6-carboxamides by Kolisnyk et al. (2015) illustrate the types of chemical reactions these compounds can participate in, which may be relevant for our compound (Kolisnyk et al., 2015).

Physical Properties Analysis

The physical properties of thieno[2,3-d]pyrimidine derivatives, such as solubility and crystalline structure, are crucial for understanding their behavior in different environments. The discovery of novel cyclic amino acids like ectoine from halophilic bacteria, although not directly related to thieno[2,3-d]pyrimidines, provides an example of how specific physical properties, such as osmoregulatory function, can be crucial for certain applications (Galinski, Pfeiffer, & Trüper, 1985).

Scientific Research Applications

Synthesis and Chemical Properties

Thieno[2,3-d]pyrimidines have been investigated for their synthesis methods and chemical properties. A novel method for the preparation of esters and amides of thieno[2,3-d]pyrimidine-6-carboxylic acids was described, showcasing the versatility of these compounds for further chemical modifications (Santilli, Kim, & Wanser, 1971). These methodologies open up possibilities for creating a wide array of derivatives with potentially varied biological activities.

Antimicrobial Activity

Research has also been conducted on the antimicrobial activity of thieno[2,3-d]pyrimidine derivatives. One study synthesized a series of novel derivatives and found them to show significant antimicrobial activity against strains of both Proteus vulgaris and Pseudomonas aeruginosa. The most active compound moderately inhibited the growth of all test strains, including Bacillus subtilis and Candida albicans, showcasing higher activity than reference drugs streptomycin and metronidazole (Kolisnyk et al., 2015).